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Compound of Interest

Compound Name: ErsoO

Cat. No.: B10828053

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metastatic Estrogen Receptor alpha (ERa)-positive breast cancer presents a significant
therapeutic challenge.[1] ErSO, a novel small molecule, has emerged as a promising
therapeutic agent that selectively eradicates ERa-positive breast cancer cells by activating the
anticipatory Unfolded Protein Response (a-UPR), leading to rapid necrosis.[1] The efficacy of
ErSO is critically dependent on the presence of ERa. Cells lacking ERa expression are
inherently resistant to ErSO's cytotoxic effects.[1] This document provides detailed application
notes and protocols for utilizing lentiviral transduction to introduce ERa into ERa-negative cells,
thereby sensitizing them to ErSO. This approach is invaluable for studying the mechanism of
ErSO, identifying new therapeutic strategies for ERa-negative cancers, and for developing
robust cellular models for drug screening.

Data Presentation

The following table summarizes the quantitative data on the efficacy of ErSO in various breast
cancer cell lines, highlighting the differential sensitivity based on ERa expression.
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Cell Line ERa Status ErSO IC50 (24h) Reference
MCF-7 Positive ~20 nM [1]
T47D Positive ~20 nM [1]
TYS (T47D N

Positive (Mutant) 11-43 nM [1]
ERaY537S)
TDG (T47D N

Positive (Mutant) 11-43 nM [1]
ERaD538G)
MDA-MB-231 Negative >10,000 nM [1]
MDA-MB-231-ERa Transduced Positive Sensitized to ErSO [1]
Hs578t Negative Inactive [1]
MDA-MB-453 Negative Inactive [1]
MDA-MB-468 Negative Inactive [1]
BT-20 Negative Inactive [1]

Signaling Pathway

ErSO's mechanism of action is initiated by its binding to ERa, which triggers a hyperactivation
of the anticipatory Unfolded Protein Response (a-UPR). This leads to selective necrosis in
ERa-positive cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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